4-{[(4-Chlorophenyl)methyl]sulfanyl}-1-methylpyridin-1-ium chloride

• CAS No.: 87577-85-3
• Molecular Formula: C13H13Cl2NS
• Molecular Weight: 286.2 g/mol
• IUPAC Name: 4-[(4-chlorophenyl)methylsulfanyl]-1-methylpyridin-1-ium;chloride
• InChI: InChI=1S/C13H13ClNS.ClH/c1-15-8-6-13(7-9-15)16-10-11-2-4-12(14)5-3-11;/h2-9H,10H2,1H3;1H/q+1;/p-1
• InChI Key: BZPNFVYAGBUCFB-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=CC=C(C=C1)SCC2=CC=C(C=C2)Cl.[Cl-]

Description

4-{[(4-Chlorophenyl)methyl]sulfanyl}-1-methylpyridin-1-ium chloride is a chemical compound with a complex structure that includes a chlorophenyl group, a sulfanyl group, and a methylpyridinium ion

Preparation Methods

The reaction conditions often require specific temperatures and solvents to ensure the desired product is obtained .

Chemical Reactions Analysis

4-{[(4-Chlorophenyl)methyl]sulfanyl}-1-methylpyridin-1-ium chloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can lead to the formation of sulfide derivatives.

Substitution: The chlorophenyl group can undergo substitution reactions with various nucleophiles. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: Studies have shown its potential in biological assays due to its unique structure.

Medicine: Research is ongoing to explore its potential therapeutic effects, particularly in cancer treatment.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-{[(4-Chlorophenyl)methyl]sulfanyl}-1-methylpyridin-1-ium chloride involves its interaction with specific molecular targets. The compound can interact with enzymes and receptors, leading to various biological effects. The pathways involved include the modulation of oxidative stress and the inhibition of specific signaling pathways .

Comparison with Similar Compounds

Compared to other similar compounds, 4-{[(4-Chlorophenyl)methyl]sulfanyl}-1-methylpyridin-1-ium chloride is unique due to its specific combination of functional groups. Similar compounds include:

• 4-Chlorophenyl methyl sulfone
• N-Methylpyridinium chloride These compounds share some structural similarities but differ in their chemical reactivity and applications .